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Compound of Interest

Compound Name: Nepsilon-acetyl-L-lysine-d8

Cat. No.: B12428016

Technical Guide: Ne-acetyl-L-lysine-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ne-acetyl-L-lysine-d8, a deuterated
internal standard crucial for the accurate quantification of Ne-acetyl-L-lysine. This document

outlines its physicochemical properties, analytical methodologies for its characterization, its role
in biological pathways, and its application in research.

Certificate of Analysis: Typical Specifications

While a batch-specific Certificate of Analysis (CoA) is provided with each product, the following
tables summarize the typical quantitative data for Ne-acetyl-L-lysine-d8, compiled from various
suppliers.

Table 1: Physicochemical Properties
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Specification

Formal Name

N6-acetyl-L-lysine-3,3,4,4,5,5,6,6-d8

Molecular Formula

CsHsDsN203

Formula Weight

196.3 g/mol

Appearance White to off-white solid
. Soluble in 80% Acetic Acid and slightly soluble
Solubility )
in water.
Storage -20°C
Stability > 4 years

Table 2: Analytical Specifications

Analysis

Specification

Method

Purity (Deuterated Forms)

>99% (d1-d8)

Mass Spectrometry

Assay (Chemical Purity)

>98.5%

High-Performance Liquid
Chromatography (HPLC)

Optical Rotation

+21.0° to +23.0° (c=2 in 5N

HCl)

Polarimetry

Biological Significance of Ne-acetyl-L-lysine

Ne-acetyl-L-lysine is a post-translationally modified amino acid that plays a critical role in

various cellular processes.[1][2] Lysine acetylation is a key mechanism in epigenetics,

regulating gene expression through the modification of histones.[2][3] This modification

neutralizes the positive charge of the lysine side chain, which is thought to weaken the

interaction between histones and DNA, allowing for a more open chromatin structure and

facilitating transcription.[3]

The process is dynamically regulated by two families of enzymes: histone acetyltransferases

(HATs) which add the acetyl group from acetyl-CoA, and histone deacetylases (HDACS) which
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remove it.[2] Beyond histones, acetylation of non-histone proteins is also widespread, affecting
their stability, localization, and interaction with other proteins.[2] This modification is integral to
cellular signaling, metabolism, and homeostasis.[4]

Experimental Protocols

Ne-acetyl-L-lysine-d8 is primarily used as an internal standard for the accurate quantification of
its endogenous, non-labeled counterpart, Ne-acetyl-L-lysine, in various biological samples
using mass spectrometry-based methods.[5][6]

Quantification of Ne-acetyl-L-lysine in Biological
Samples using LC-MS/MS

Objective: To accurately measure the concentration of Ne-acetyl-L-lysine in a biological matrix
(e.g., plasma, cell lysate).

Materials:

Ne-acetyl-L-lysine-d8 (Internal Standard)

Ne-acetyl-L-lysine (Analyte Standard)

Biological Sample

Protein Precipitation Agent (e.g., Acetonitrile with 0.1% Formic Acid)

LC-MS/MS System

Procedure:

e Sample Preparation:

o Thaw biological samples on ice.

o To 100 pL of the sample, add a known concentration of Ne-acetyl-L-lysine-d8 internal
standard.

o Precipitate proteins by adding 400 pL of ice-cold acetonitrile with 0.1% formic acid.
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o Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

o Transfer the supernatant to a new tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the sample in 100 pL of the initial mobile phase.

e LC-MS/MS Analysis:
o Inject the reconstituted sample into the LC-MS/MS system.

o Separate the analyte from other sample components using a suitable C18 liquid
chromatography column with a gradient of water and acetonitrile, both containing 0.1%
formic acid.

o Detect and quantify the analyte and the internal standard using multiple reaction
monitoring (MRM) mode on a triple quadrupole mass spectrometer. The MRM transitions
would be specific for Ne-acetyl-L-lysine and Ne-acetyl-L-lysine-d8.

o Data Analysis:
o Create a calibration curve using known concentrations of the Ne-acetyl-L-lysine standard.

o Calculate the ratio of the peak area of the analyte to the peak area of the internal
standard.

o Determine the concentration of Ne-acetyl-L-lysine in the biological sample by interpolating
from the standard curve.

Visualizations
Lysine Acetylation Signaling Pathway
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Caption: Dynamic regulation of lysine acetylation and its impact on gene expression.

LC-MS/MS Quantification Workflow
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Caption: Workflow for quantifying Ne-acetyl-L-lysine using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Nepsilon-acetyl-L-lysine-d8 certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12428016#nepsilon-acetyl-I-lysine-d8-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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